molecular formula C12H18O2 B8457108 (5-Tert-butyl-2-methoxyphenyl)methanol

(5-Tert-butyl-2-methoxyphenyl)methanol

Cat. No. B8457108
M. Wt: 194.27 g/mol
InChI Key: IHWYUOVWKSVYBJ-UHFFFAOYSA-N
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Description

(5-Tert-butyl-2-methoxyphenyl)methanol is a useful research compound. Its molecular formula is C12H18O2 and its molecular weight is 194.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality (5-Tert-butyl-2-methoxyphenyl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-Tert-butyl-2-methoxyphenyl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H18O2

Molecular Weight

194.27 g/mol

IUPAC Name

(5-tert-butyl-2-methoxyphenyl)methanol

InChI

InChI=1S/C12H18O2/c1-12(2,3)10-5-6-11(14-4)9(7-10)8-13/h5-7,13H,8H2,1-4H3

InChI Key

IHWYUOVWKSVYBJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=C(C=C1)OC)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1.0M lithium aluminium hydride in diethyl ether (27.0 ml, 27.0 mmol) was added dropwise over 10 min to a solution of 5-tert-butyl-2-methoxybenzoic acid methyl ester (5.00 g, 22.4 mmol) in diethyl ether (90 ml) under nitrogen, maintaining temperature between 0° C. and 5° C. When addition was complete, the reaction was stirred at 20° C. for 3.5 h, then again cooled to 0° C. Addition of water (5 ml) destroyed any excess reagent and filtration of the resulting mixture through dicalite removed the unwanted inorganic residue. After drying the resulting filtrate with magnesium sulfate, evaporation under reduced pressure afforded (5-tert-butyl-2-methoxyphenyl)methanol as a pale yellow gum (4.20 g, 21.6 mmol, 96%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
5-tert-butyl-2-methoxybenzoic acid methyl ester
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
90 mL
Type
solvent
Reaction Step One
Quantity
27 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two

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